1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane

• Molecular Formula: C16H18BrN3O2S
• Molecular Weight: 396.3 g/mol
• IUPAC Name: 1-(azepan-1-yl)-2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C16H18BrN3O2S/c17-13-7-5-12(6-8-13)15-18-19-16(22-15)23-11-14(21)20-9-3-1-2-4-10-20/h5-8H,1-4,9-11H2
• InChI Key: FUSOAGSYJFVZIK-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Br

Description

1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of oxadiazole derivatives and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane is not well understood. However, studies have suggested that the compound may exert its effects through the inhibition of certain enzymes and pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. The compound has also been shown to induce apoptosis in cancer cells and inhibit the growth of certain microbial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane in lab experiments is its high purity and stability. The compound has also shown good solubility in various solvents, making it easy to work with. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for the use of 1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane in scientific research. One direction is to further investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Another direction is to explore its anti-cancer properties and potential use in cancer therapy. Additionally, the compound's fluorescent properties could be further studied for its potential use in imaging and detection applications.
In conclusion, 1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane is a promising compound with potential applications in various scientific research fields. Its synthesis method has been optimized to achieve high yields and purity, and its anti-inflammatory, anti-cancer, and anti-microbial properties have been studied. However, further research is needed to fully understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane can be achieved through a multi-step process. The first step involves the synthesis of 5-(4-bromophenyl)-1,3,4-oxadiazole-2-thiol, which is then reacted with 6-chloroacetylazepane to produce the final product. The synthesis process has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

1-({[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)azepane has shown potential applications in various scientific research fields. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.